4-[(3-Hydroxy-1-pyrrolidinyl)sulfonyl]benzonitrile

• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 4-(3-hydroxypyrrolidin-1-yl)sulfonylbenzonitrile
• InChI: InChI=1S/C11H12N2O3S/c12-7-9-1-3-11(4-2-9)17(15,16)13-6-5-10(14)8-13/h1-4,10,14H,5-6,8H2
• InChI Key: GEWLVYVDZTYPOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)S(=O)(=O)C2=CC=C(C=C2)C#N

Description

4-[(3-Hydroxy-1-pyrrolidinyl)sulfonyl]benzonitrile is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-hydroxypyrrolidine (12 g, 0.14 mol), DCM (300 ml) and 1N aqueous sodium carbonate solution (200 ml) were charged to a flask and cooled to <10° C. A solution of 4-cyanobenzenesulfonyl chloride (26.8 g, 0.133 mol) in DCM (100 ml) was added drop-wise, maintaining the temperature below 10° C. (typically addition takes 40-50 min). Cooling was removed and stirring at room temperature continued for 2 h. The layers were separated, the organic layer was washed with water (2×100 ml) and concentrated in vacuo to approximately 100 ml. Hexane (about 300 ml) was added to initialise crystallisation. The precipitate was aged at 0-5° C. for 10-30 min, filtered and washed with hexane (2×100 ml) to yield 30.3 g (86%) of sulfonamide 4-[(3-hydroxy-1-pyrrolidinyl)sulfonyl]benzonitrile 23a as white solid.